Cas no 22681-73-8 (2-amino-2-methyl-3-sulfanylpropanoic acid)

• Product Name: 2-amino-2-methyl-3-sulfanylpropanoic acid
• CAS No: 22681-73-8
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD17170929
• CID: 251028
• PubChem ID: 10057562
• Update Time: 2025-04-19

2-amino-2-methyl-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cysteine, 2-methyl-
• 2-Methyl-DL-cysteinamide
• 2-Methyl-DL-cysteine
• a-Methyl-DL-cysteine
• 2-amino-2-methyl-3-sulfanylpropanoic acid
• Q27449827
• AKOS017343725
• PB49183
• (R)-2-Amino-3-mercapto-2-methylpropanoic acid
• NZBONMFLYFGTAC-BYPYZUCNSA-N
• CS-0167942
• 2-Methyl-L-cysteine
• DTXSID40433671
• 2-methylcysteine
• 22681-73-8
• (2R)-2-AMINO-2-METHYL-3-SULFANYLPROPANOIC ACID
• 441317-73-3
• EN300-1693114
• 2-methyl cysteine
• SCHEMBL62881
• alpha-methylcysteine
• DB-286727
• L-CYSTEINE, 2-METHYL-
• DB-287879

• MDL： MFCD17170929
• Inchi： 1S/C4H9NO2S/c1-4(5,2-8)3(6)7/h8H,2,5H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： NZBONMFLYFGTAC-BYPYZUCNSA-N
• SMILES： SC[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 135.03547
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives